Cas no 16535-84-5 (3-methoxy-Isoquinoline)

• Product Name: 3-methoxy-Isoquinoline
• CAS No: 16535-84-5
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD18417322
• CID: 1107304
• PubChem ID: 12464194
• Update Time: 2025-04-20

3-methoxy-Isoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-Isoquinoline
• 16535-84-5
• DB-183618
• ODOCQUFZHZWFEA-UHFFFAOYSA-N
• 3-methoxyisoquinoline
• SCHEMBL1536432

• MDL： MFCD18417322
• Inchi： 1S/C10H9NO/c1-12-10-6-8-4-2-3-5-9(8)7-11-10/h2-7H,1H3
• InChI Key： ODOCQUFZHZWFEA-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2C=CC=CC=2C=N1

Computed Properties

• Exact Mass: 159.068413911g/mol
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives